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Compound of Interest

Compound Name: 1-Acetyl-4-aminopiperidine

Cat. No.: B066903 Get Quote

Essential Safety and Handling Guide for 1-
Acetyl-4-aminopiperidine
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1-Acetyl-4-aminopiperidine in a laboratory setting. The

information is targeted towards researchers, scientists, and professionals in drug development

to ensure safe handling and maintain laboratory integrity.

Chemical Identifier:

Compound Name CAS Number

1-Acetyl-4-aminopiperidine 160357-94-8

1-Acetyl-4-aminopiperidine HCl 214147-48-5

While a comprehensive Safety Data Sheet (SDS) for 1-Acetyl-4-aminopiperidine was not

located, the following guidance is based on hazard information for the compound and safety

protocols for structurally similar chemicals, such as 4-Aminopiperidine.

Hazard Identification and Personal Protective
Equipment (PPE)
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Based on available data for 1-Acetyl-4-aminopiperidine and related compounds, this

substance should be handled with care. The following table summarizes the known and

potential hazards and the required personal protective equipment.

Hazard Summary:

Hazard Statement Description

H302 Harmful if swallowed.[1]

H315 Causes skin irritation.[1]

H318 / H319 Causes serious eye damage / irritation.[1][2]

H335 May cause respiratory irritation.[1]

Potential for Corrosivity and Flammability Based on similar aminopiperidine structures.

Recommended Personal Protective Equipment (PPE):

Protection Type Specification

Eye/Face Protection

Safety glasses with side-shields conforming to

EN166 or safety goggles. A face shield may be

necessary for splash hazards.[3][4]

Hand Protection

Handle with compatible chemical-resistant

gloves (e.g., nitrile, neoprene). Inspect gloves

prior to use.[3][4]

Skin and Body Protection

Laboratory coat. Choose body protection

according to the amount and concentration of

the substance at the workplace.[3]

Respiratory Protection

Use a NIOSH-approved respirator with an

appropriate cartridge (e.g., organic vapor) if

ventilation is inadequate or for spill response.[3]

Operational and Handling Plan
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Safe handling of 1-Acetyl-4-aminopiperidine requires adherence to standard laboratory safety

protocols and specific precautions due to its potential hazards.

Step-by-Step Handling Protocol:

Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.[3][5]

Verify that an eyewash station and safety shower are readily accessible.[6]

Assemble all necessary PPE and ensure it is in good condition.

Have spill control materials readily available.

Handling the Chemical:

Avoid contact with skin, eyes, and clothing.[5]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[5]

Keep away from heat, sparks, and open flames.[5]

Use non-sparking tools and take precautionary measures against static discharge.[5]

Keep the container tightly closed when not in use.[5]

After Handling:

Wash hands thoroughly after handling.[3]

Remove and wash contaminated clothing before reuse.[5]

Clean the work area and properly store the chemical.

Storage:
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Storage Condition Recommendation

General Storage
Keep container tightly closed in a dry, cool, and

well-ventilated place.[5]

Incompatible Materials
Strong oxidizing agents, strong acids, and acid

chlorides.[3][5]

Emergency and Disposal Plan
Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.

For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a suitable

container for disposal.[5]

For large spills, contain the spill and follow institutional and local regulations for cleanup.

Do not allow the product to enter drains.[3]

First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[3][5]

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. Seek

medical attention.[3][5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3][5]

Disposal Plan:

Dispose of waste in accordance with federal, state, and local environmental control

regulations.[3]

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[5]

Contaminated packaging should be treated as the chemical itself.

Workflow and Safety Relationships
The following diagrams illustrate the safe handling workflow and the logical relationships of the

safety precautions.
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Safe Handling Workflow for 1-Acetyl-4-aminopiperidine
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Caption: A workflow for safely handling 1-Acetyl-4-aminopiperidine.
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Safety Precautions Relationship Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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